Cas no 27848-61-9 (1-Nitroso-2-piperidineacetic acid)

• Product Name: 1-Nitroso-2-piperidineacetic acid
• CAS No: 27848-61-9
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 6019865
• PubChem ID: 129925571
• Update Time: 2025-05-23

1-Nitroso-2-piperidineacetic acid Chemical and Physical Properties

Names and Identifiers

• EUK87356K5
• NPIPAC
• 2-Piperidineacetic acid,1-nitroso-
• 27848-61-9
• EN300-24797186
• 2-(1-nitrosopiperidin-2-yl)acetic acid
• UNII-EUK87356K5
• 1-Nitroso-2-piperidineacetic acid

• Inchi： 1S/C7H12N2O3/c10-7(11)5-6-3-1-2-4-9(6)8-12/h6H,1-5H2,(H,10,11)
• InChI Key： VEVASPCQIZYHMZ-UHFFFAOYSA-N
• SMILES： N1(N=O)CCCCC1CC(O)=O

Computed Properties

• Exact Mass: 172.08479225g/mol
• Monoisotopic Mass: 172.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 103-106 °C(Solvent: Ligroine ; Benzene)
• Boiling Point: 401.5±18.0 °C(Predicted)
• pka: 4.75±0.10(Predicted)

Additional information on 1-Nitroso-2-piperidineacetic acid

Introduction to 1-Nitroso-2-piperidineacetic Acid (CAS No. 27848-61-9)

1-Nitroso-2-piperidineacetic acid, with the chemical formula C₆H₈N₂O₃, is a significant compound in the field of pharmaceutical and biochemical research. Its unique structural properties make it a valuable intermediate in the synthesis of various pharmacologically active molecules. This compound has garnered attention due to its role in the development of novel therapeutic agents and its potential applications in medicinal chemistry.

The CAS number 27848-61-9 provides a unique identifier for this chemical, ensuring precise classification and reference in scientific literature. This numbering system is essential for researchers to locate and verify the properties of the compound accurately. 1-Nitroso-2-piperidineacetic acid belongs to the nitroso acid class, which is known for its reactivity and utility in organic synthesis.

Recent advancements in the study of 1-Nitroso-2-piperidineacetic acid have highlighted its importance in drug discovery. Researchers have been exploring its potential as a precursor in the synthesis of kinase inhibitors, which are critical in treating various forms of cancer and inflammatory diseases. The nitroso group in its structure contributes to its ability to interact with biological targets, making it a promising candidate for further investigation.

The chemical properties of 1-Nitroso-2-piperidineacetic acid include moderate solubility in polar solvents and sensitivity to light and air. These characteristics must be carefully considered during storage and handling to maintain its stability. In laboratory settings, it is often used in controlled environments to prevent degradation, ensuring consistent results in experimental procedures.

One of the most intriguing aspects of 1-Nitroso-2-piperidineacetic acid is its role in the development of novel antibiotics. Studies have shown that derivatives of this compound exhibit antibacterial properties, making them effective against resistant strains of pathogens. This discovery has opened up new avenues for antibiotic research, particularly in addressing the growing problem of antimicrobial resistance.

The synthesis of 1-Nitroso-2-piperidineacetic acid involves multi-step organic reactions, often requiring specialized catalysts and conditions. Recent methodologies have focused on improving the efficiency and yield of these reactions, reducing waste and enhancing sustainability. Such advancements are crucial for large-scale production and industrial applications.

Biological activity studies have revealed that 1-Nitroso-2-piperidineacetic acid interacts with various enzymes and receptors, influencing cellular processes. This interaction profile makes it a versatile tool for investigating mechanisms related to diseases such as neurodegeneration and metabolic disorders. Researchers are leveraging this compound to develop targeted therapies that address specific pathological pathways.

The pharmacokinetic behavior of 1-Nitroso-2-piperidineacetic acid is another area of active research. Understanding how this compound is metabolized and excreted by the body is essential for optimizing its therapeutic potential. Preclinical studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties, guiding the design of more effective drug candidates.

In conclusion, 1-Nitroso-2-piperidineacetic acid (CAS No. 27848-61-9) represents a significant compound with broad applications in pharmaceutical research. Its unique chemical structure and biological activity make it a valuable asset in developing new drugs and understanding disease mechanisms. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in advancing medical science.